1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine

• IUPAC Name: [1-(4-methylpiperazin-1-yl)cyclohexyl]methanamine
• InChI: InChI=1S/C12H25N3/c1-14-7-9-15(10-8-14)12(11-13)5-3-2-4-6-12/h2-11,13H2,1H3
• InChI Key: JVUTULSYUBFRCR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2(CCCCC2)CN
• Molecular Formula: C12H25N3
• DSSTOX Substance ID: DTXSID30426951
• Molecular Weight: 211.35 g/mol
• CAS RN: 41805-59-8

Description

1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine is a chemical compound that is commonly referred to as MEM. It is a synthetic compound that has been used in scientific research for its potential therapeutic applications. MEM has been shown to have a unique mechanism of action, which makes it a promising candidate for the development of new drugs. In

Scientific Research Applications

Central Nervous System Receptor Interaction

A novel synthetic approach led to the creation of compounds such as 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine derivatives, which showed promising interactions with central nervous system receptors, particularly the σ1-receptors. This interaction indicates potential applications in studying receptor affinity and signaling pathways relevant to neurological functions and disorders (Beduerftig, Weigl, & Wünsch, 2001).

Sigma Receptor Ligands

Research into 1-cyclohexylpiperazine derivatives, structurally related to 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine, revealed their high affinity for sigma(2) receptors. These compounds were explored for their potential as antineoplastic agents and PET diagnosis tools, highlighting their significance in cancer research and diagnostic imaging (Berardi et al., 2004).

Non-linear Optical Crystals

In the field of materials science, derivatives of 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine were used to engineer non-linear optical crystals. These crystals, exhibiting quasi-perfect polar alignment of chromophores, have potential applications in optical technologies, including lasers and telecommunications (Muthuraman et al., 1999).

Antimicrobial Activities

Novel derivatives of 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine have been synthesized and tested for their antibacterial and antifungal activities. This research contributes to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Thomas, Adhikari, & Shetty, 2010).

Myocardial Imaging Agent

The potential of 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine derivatives in medical imaging, specifically as myocardial imaging agents, was explored. The high heart uptake and good myocardial retention of these compounds suggest their utility in cardiac diagnostics and research (Lu et al., 2007).

Mechanism of Action

Target of Action

The primary target of 1-[1-(4-Methylpiperazin-1-YL)cyclohexyl]methanamine is Cathepsin K , a protein in humans . Cathepsin K is a protease enzyme that plays a crucial role in the degradation of proteins, particularly in the breakdown of collagen in bones.

Mode of Action

It is known to interact with its target, cathepsin k . The interaction between the compound and Cathepsin K may result in changes to the protein’s function, potentially influencing various biological processes.